Cas no 80557-10-4 (2,8-Dihydroxy-3-ethoxymethyl-1-methoxyanthraquinone)

• Product name: 2,8-Dihydroxy-3-ethoxymethyl-1-methoxyanthraquinone
• CAS No: 80557-10-4
• MF: C₁₈H₁₆O₆
• MW: 328.316045761108
• CID: 985816

2,8-Dihydroxy-3-ethoxymethyl-1-methoxyanthraquinone Chemical and Physical Properties

Names and Identifiers

• 8-hydroxysubspinosin
• 2,8-Dihydroxy-3-ethoxymethyl-1-methoxyanthraquinone
• 3,5-dihydroxy-2-ethoxymethyl-4-methoxyanthraquinone
• 9,10-Anthracenedione, 3-(ethoxymethyl)-2,8-dihydroxy-1-methoxy-

• Inchi： 1S/C18H16O6/c1-3-24-8-9-7-11-14(18(23-2)15(9)20)17(22)13-10(16(11)21)5-4-6-12(13)19/h4-7,19-20H,3,8H2,1-2H3
• InChI Key： WABNPQDWSVLPLK-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(COCC)=CC2C(C3C=CC=C(C=3C(C=21)=O)O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 492
• Topological Polar Surface Area: 93.1